Cas no 6311-14-4 (2-hexadecyliminopropanoic Acid)

• Product Name: 2-hexadecyliminopropanoic Acid
• CAS No: 6311-14-4
• MF: C₁₉H₃₇NO₂
• MW: 311.502586126328
• CID: 1651590
• PubChem ID: 238919
• Update Time: 2025-04-21

2-hexadecyliminopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hexadecyliminopropanoic Acid
• (2e)-2-(hexadecylimino)propanoic acid
• NSC43519
• AC1Q5QF8
• AC1L621Q
• CTK5B7597
• KST-1A7670
• AR-1A2261
• NSC-43519
• (2e)-2-(hexadecylimino)propanoic acid; NSC43519; AC1Q5QF8; AC1L621Q; CTK5B7597; KST-1A7670; AR-1A2261; NSC-43519;
• DTXSID10286030
• 6311-14-4

• Inchi： 1S/C19H37NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18(2)19(21)22/h3-17H2,1-2H3,(H,21,22)/b20-18+
• InChI Key： XNFPVYOZNUXUKI-CZIZESTLSA-N
• SMILES： OC(/C(/C)=N/CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 311.28261
• Monoisotopic Mass: 311.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66
• LogP: 6.01320